N-(6-methyl-1,3-benzothiazol-2-yl)-2-[(6-methyl-4-pyrimidinyl)thio]propanamide

• IUPAC Name: N-(6-methyl-1,3-benzothiazol-2-yl)-2-(6-methylpyrimidin-4-yl)sulfanylpropanamide
• InChI: InChI=1S/C16H16N4OS2/c1-9-4-5-12-13(6-9)23-16(19-12)20-15(21)11(3)22-14-7-10(2)17-8-18-14/h4-8,11H,1-3H3,(H,19,20,21)
• InChI Key: HADPAOLWPHMIGA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)NC(=O)C(C)SC3=NC=NC(=C3)C
• Molecular Formula: C16H16N4OS2
• Molecular Weight: 344.5 g/mol

Description

N-(6-methyl-1,3-benzothiazol-2-yl)-2-[(6-methyl-4-pyrimidinyl)thio]propanamide, also known as MBTPS, is a chemical compound that has been extensively studied for its potential applications in scientific research. MBTPS is a potent inhibitor of site-1 protease (S1P), a key enzyme involved in the processing of sterol regulatory element-binding proteins (SREBPs), which are essential for the regulation of lipid metabolism. The inhibition of S1P by MBTPS has been shown to have a wide range of effects on cellular processes, making it a valuable tool for researchers in various fields.

Mechanism of Action

N-(6-methyl-1,3-benzothiazol-2-yl)-2-[(6-methyl-4-pyrimidinyl)thio]propanamide is a potent inhibitor of S1P, which is a key enzyme involved in the processing of SREBPs. SREBPs are transcription factors that regulate the expression of genes involved in lipid metabolism, including cholesterol and fatty acid synthesis. S1P cleaves the precursor form of SREBPs to release the active form, which then translocates to the nucleus to activate gene expression. By inhibiting S1P, this compound blocks the processing of SREBPs and reduces the expression of genes involved in lipid metabolism.
Biochemical and Physiological Effects:
The inhibition of S1P by this compound has been shown to have a wide range of effects on cellular processes. Studies have shown that this compound can induce autophagy, a process by which cells degrade and recycle damaged or unwanted cellular components. This compound has also been shown to induce apoptosis, a programmed cell death process that is important for maintaining tissue homeostasis. In addition, this compound has been shown to reduce inflammation in various cell types, suggesting that it may have potential therapeutic applications in inflammatory diseases.

Advantages and Limitations for Lab Experiments

N-(6-methyl-1,3-benzothiazol-2-yl)-2-[(6-methyl-4-pyrimidinyl)thio]propanamide has several advantages as a tool for scientific research. It is a potent and specific inhibitor of S1P, which makes it a valuable tool for studying the role of SREBPs in lipid metabolism and other cellular processes. In addition, this compound is relatively easy to synthesize and purify, which makes it accessible to researchers in various fields. However, there are also some limitations to the use of this compound in lab experiments. One limitation is that it may have off-target effects on other cellular processes, which could complicate the interpretation of results. Another limitation is that it may not be suitable for in vivo studies due to its poor pharmacokinetic properties.

Future Directions

There are several potential future directions for research on N-(6-methyl-1,3-benzothiazol-2-yl)-2-[(6-methyl-4-pyrimidinyl)thio]propanamide and its applications in scientific research. One area of research is the development of more potent and specific S1P inhibitors that can be used to study the role of SREBPs in lipid metabolism and other cellular processes. Another area of research is the investigation of the potential therapeutic applications of S1P inhibitors such as this compound in metabolic disorders and inflammatory diseases. Finally, the development of new methods for the delivery of S1P inhibitors to target tissues could expand their potential applications in vivo.

Synthesis Methods

The synthesis of N-(6-methyl-1,3-benzothiazol-2-yl)-2-[(6-methyl-4-pyrimidinyl)thio]propanamide involves the reaction of 6-methyl-1,3-benzothiazol-2-amine with 6-methyl-4-pyrimidine-2-thiol in the presence of a coupling reagent such as N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide (EDC) and a catalyst such as 1-hydroxybenzotriazole (HOBt). The resulting product is purified by column chromatography to yield pure this compound.

Scientific Research Applications

N-(6-methyl-1,3-benzothiazol-2-yl)-2-[(6-methyl-4-pyrimidinyl)thio]propanamide has been extensively studied for its potential applications in scientific research. One of the main areas of research has been the role of SREBPs in lipid metabolism and the potential therapeutic applications of S1P inhibitors such as this compound in the treatment of metabolic disorders such as hyperlipidemia and atherosclerosis. This compound has also been studied for its effects on cellular processes such as autophagy, apoptosis, and inflammation, making it a valuable tool for researchers in various fields.